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Compound of Interest

Compound Name: 4-Butoxyphenol

cat. No.: B117773

The following guide provides essential, step-by-step procedures for the safe handling and
proper disposal of 4-Butoxyphenol, tailored for research, scientific, and drug development
professionals. Adherence to these protocols is critical for ensuring personnel safety and
regulatory compliance.

Immediate Safety and Handling Precautions

4-Butoxyphenol is classified as a hazardous chemical, primarily causing skin and eye irritation
and being harmful if swallowed.[1][2] It is identified as an acute oral toxicant (Category 4) and a
potential endocrine-disrupting compound.[2] Due to its hazardous nature, it is imperative to
handle this compound with care in a well-ventilated area and to prevent its release into the
environment.[1][3]

Personal Protective Equipment (PPE): Before handling 4-Butoxyphenol, ensure the following
PPE is worn:

o Eye Protection: Chemical safety goggles or glasses with side shields that comply with OSHA
29 CFR 1910.133 or European Standard EN166 regulations.[1][3]

o Hand Protection: Chemical-resistant gloves, such as nitrile. Always inspect gloves for
integrity before use.

o Body Protection: A flame-resistant lab coat or appropriate protective clothing to prevent skin
exposure.[3]
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Facilities utilizing this material should be equipped with an eyewash station and a safety
shower in close proximity to the workstation.[3]

Quantitative Data for Safe Handling

The table below summarizes key quantitative data for 4-Butoxyphenol to inform safe handling
and disposal practices.

Property Data Reference
Molecular Formula C10H1402 [2][4]
Molecular Weight 166.22 g/mol [2]

Physical State Solid

Melting Point 65-66 °C

GHS Hazard Codes H302 (Harmful if swallowed) [2]

Hazard Classifications Acute Toxicity 4 (Oral) [2]

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol

This protocol details the systematic process for the safe segregation, containment, labeling,
and disposal of 4-Butoxyphenol waste.

Step 1: Waste Characterization and Segregation

 |dentify Waste Stream: Designate a specific waste container exclusively for 4-Butoxyphenol
and materials contaminated with it (e.g., gloves, absorbent paper, pipette tips).

o Segregate from Incompatibles: Crucially, do not mix 4-Butoxyphenol waste with other
chemical streams, especially strong oxidizing agents or strong bases, to prevent hazardous
reactions.[1][5]

Step 2: Containment and Labeling
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o Select a Compatible Container: Use a chemically resistant container, such as a high-density
polyethylene (HDPE) or glass bottle, with a secure, leak-proof screw cap for collecting the
waste.[5][6]

o Label Immediately: As soon as you begin accumulating waste, affix a "Hazardous Waste"
label to the container. The label must clearly state "4-Butoxyphenol” and list all associated
hazards (e.g., "Acute Toxicity," "Irritant™).

» Avoid Overfilling: Fill the waste container to no more than 80% of its capacity.[5] This
headspace allows for vapor expansion and helps prevent spills during handling and
transport.

Step 3: Storage and Final Disposal

» Designated Storage: Keep the sealed and labeled waste container in a designated, cool, dry,
and well-ventilated satellite accumulation area within the laboratory.[1][3][5]

e Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary containment bin or tray to mitigate potential leaks.[5]

» Arrange for Pickup: Once the container is full, contact your institution's Environmental Health
and Safety (EHS) department to schedule a pickup.

» Professional Disposal: All 4-Butoxyphenol waste must be disposed of through an approved
and licensed hazardous waste disposal facility.[1] The standard and recommended method
of disposal is incineration.[5][7] Never dispose of this chemical down the drain or in regular
trash.[7]

Disposal Workflow Diagram
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4-Butoxyphenol Disposal Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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